Cas no 1152530-22-7 (1-(5-bromofuran-2-yl)methylpiperazine)

• Product Name: 1-(5-bromofuran-2-yl)methylpiperazine
• CAS No: 1152530-22-7
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD11103371
• CID: 5605466
• PubChem ID: 43143137
• Update Time: 2025-05-19

1-(5-bromofuran-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((5-Bromofuran-2-yl)methyl)piperazine
• CS-0265918
• 1152530-22-7
• 1-[(5-bromofuran-2-yl)methyl]piperazine
• EN300-878349
• Piperazine, 1-[(5-bromo-2-furanyl)methyl]-
• 1-(5-bromofuran-2-yl)methylpiperazine

• MDL： MFCD11103371
• Inchi： 1S/C9H13BrN2O/c10-9-2-1-8(13-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2
• InChI Key： FJZTVKRPVXZUCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCNCC2)O1

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.4Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±35.0 °C(Predicted)
• pka: 9.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-bromofuran-2-yl)methylpiperazine

Introduction to 1-(5-bromofuran-2-yl)methylpiperazine (CAS No. 1152530-22-7)

1-(5-bromofuran-2-yl)methylpiperazine, identified by the chemical compound code CAS No. 1152530-22-7, is a significant molecular entity in the realm of pharmaceutical chemistry. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The presence of a 5-bromofuran-2-yl substituent on the piperazine ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The structural motif of 1-(5-bromofuran-2-yl)methylpiperazine has garnered attention due to its potential in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders. The bromine atom at the 5-position of the furan ring enhances electrophilicity, facilitating further derivatization and functionalization. This feature is particularly useful in designing molecules that interact with specific enzymatic or receptor targets.

Recent advancements in drug discovery have highlighted the utility of piperazine derivatives in addressing neurological and psychiatric conditions. The combination of the furan ring and piperazine moiety in 1-(5-bromofuran-2-yl)methylpiperazine suggests potential applications in the development of novel therapeutics. For instance, studies have indicated that piperazine-based compounds can modulate neurotransmitter systems, including serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia.

In the context of modern pharmacological research, 1-(5-bromofuran-2-yl)methylpiperazine has been explored for its interactions with various protein targets. The bromofuran substituent can serve as a handle for covalent bonding strategies, enabling the development of probes and inhibitors with high specificity. This approach is particularly relevant in targeted drug design, where precise interaction with biological macromolecules is crucial for therapeutic efficacy.

Moreover, the synthesis of 1-(5-bromofuran-2-yl)methylpiperazine presents an interesting challenge for organic chemists due to its complex architecture. The synthesis typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of 1-(5-bromofuran-2-yl)methylpiperazine are also a subject of considerable interest. Factors such as solubility, metabolic stability, and bioavailability must be carefully considered to ensure that the compound exhibits desirable therapeutic profiles. Computational modeling and experimental techniques are used to predict and optimize these properties, thereby enhancing the likelihood of success in drug development.

Current research in this area has demonstrated promising results in preclinical models. Studies have shown that derivatives of 1-(5-bromofuran-2-yl)methylpiperazine exhibit potential as scaffolds for antipsychotic and antidepressant agents. The ability to fine-tune the structure through medicinal chemistry interventions allows for the optimization of potency, selectivity, and side effect profiles. Such findings underscore the importance of this compound as a building block for future pharmaceutical innovations.

The role of 1-(5-bromofuran-2-yl)methylpiperazine in interdisciplinary research is also noteworthy. Its molecular structure bridges organic chemistry, medicinal chemistry, and pharmacology, fostering collaboration across these disciplines. This integrative approach is essential for addressing complex biological questions and developing effective treatments for neurological disorders.

As our understanding of disease mechanisms continues to evolve, compounds like 1-(5-bromofuran-2-yl)methylpiperazine will play an increasingly important role in therapeutic development. The versatility of its structural framework allows for diverse modifications, enabling researchers to explore new avenues in drug discovery. By leveraging cutting-edge synthetic methods and computational tools, scientists can accelerate the translation of basic research into clinical applications.

In conclusion,1-(5-bromofuran-2-yl)methylpiperazine (CAS No. 1152530-22-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing novel therapeutics targeting CNS disorders. Continued investigation into this compound will likely yield significant insights into disease pathophysiology and treatment strategies.